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  4. (E)-[1-(2-Morpholin-4-ium-4-ylethyl)-4,5-dioxo-2-(4-propan-2-ylphenyl)pyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate
(E)-[1-(2-Morpholin-4-ium-4-ylethyl)-4,5-dioxo-2-(4-propan-2-ylphenyl)pyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate (E)-[1-(2-Morpholin-4-ium-4-ylethyl)-4,5-dioxo-2-(4-propan-2-ylphenyl)pyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate
Brand Name: Vulcanchem
CAS No.: 615276-31-8
VCID: VC0385082
InChI: InChI=1S/C29H36N2O5/c1-4-17-36-24-11-9-23(10-12-24)27(32)25-26(22-7-5-21(6-8-22)20(2)3)31(29(34)28(25)33)14-13-30-15-18-35-19-16-30/h5-12,20,26,32H,4,13-19H2,1-3H3/b27-25+
SMILES: CCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCN3CCOCC3)C4=CC=C(C=C4)C(C)C)O
Molecular Formula: C29H36N2O5
Molecular Weight: 492.6g/mol

(E)-[1-(2-Morpholin-4-ium-4-ylethyl)-4,5-dioxo-2-(4-propan-2-ylphenyl)pyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate

CAS No.: 615276-31-8

Main Products

VCID: VC0385082

Molecular Formula: C29H36N2O5

Molecular Weight: 492.6g/mol

(E)-[1-(2-Morpholin-4-ium-4-ylethyl)-4,5-dioxo-2-(4-propan-2-ylphenyl)pyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate - 615276-31-8

CAS No. 615276-31-8
Product Name (E)-[1-(2-Morpholin-4-ium-4-ylethyl)-4,5-dioxo-2-(4-propan-2-ylphenyl)pyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate
Molecular Formula C29H36N2O5
Molecular Weight 492.6g/mol
IUPAC Name (4E)-4-[hydroxy-(4-propoxyphenyl)methylidene]-1-(2-morpholin-4-ylethyl)-5-(4-propan-2-ylphenyl)pyrrolidine-2,3-dione
Standard InChI InChI=1S/C29H36N2O5/c1-4-17-36-24-11-9-23(10-12-24)27(32)25-26(22-7-5-21(6-8-22)20(2)3)31(29(34)28(25)33)14-13-30-15-18-35-19-16-30/h5-12,20,26,32H,4,13-19H2,1-3H3/b27-25+
Standard InChIKey JYKKIIZMCYLLQK-IMVLJIQESA-N
Isomeric SMILES CCCOC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CC[NH+]3CCOCC3)C4=CC=C(C=C4)C(C)C)/[O-]
SMILES CCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCN3CCOCC3)C4=CC=C(C=C4)C(C)C)O
Canonical SMILES CCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC[NH+]3CCOCC3)C4=CC=C(C=C4)C(C)C)[O-]
PubChem Compound 5927517
Last Modified Nov 11 2021
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